5-Hydroxy-6'-methoxy-2',3',4'-trimethyl-1,6-dihydro[1,1'-biphenyl]-3(2H)-one

• CAS No.: 88174-89-4
• Molecular Formula: C16H20O3
• Molecular Weight: 260.33 g/mol
• IUPAC Name: 3-hydroxy-5-(6-methoxy-2,3,4-trimethylphenyl)cyclohex-2-en-1-one
• InChI: InChI=1S/C16H20O3/c1-9-5-15(19-4)16(11(3)10(9)2)12-6-13(17)8-14(18)7-12/h5,8,12,17H,6-7H2,1-4H3
• InChI Key: WTVATLFAGHCIKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1C)C)C2CC(=CC(=O)C2)O)OC

Description

5-Hydroxy-6’-methoxy-2’,3’,4’-trimethyl-1,6-dihydro[1,1’-biphenyl]-3(2H)-one is a complex organic compound with a unique structure that includes multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Hydroxy-6’-methoxy-2’,3’,4’-trimethyl-1,6-dihydro[1,1’-biphenyl]-3(2H)-one typically involves multiple steps, starting from simpler organic molecules. The process may include Friedel-Crafts acylation, reduction reactions, and methylation steps. Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial for achieving high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. Techniques such as continuous flow reactors and automated synthesis may be employed to enhance efficiency and consistency.

Chemical Reactions Analysis

Types of Reactions

5-Hydroxy-6’-methoxy-2’,3’,4’-trimethyl-1,6-dihydro[1,1’-biphenyl]-3(2H)-one can undergo various chemical reactions, including:

Oxidation: Conversion of hydroxyl groups to carbonyl groups.

Reduction: Reduction of carbonyl groups to hydroxyl groups.

Substitution: Replacement of functional groups with other substituents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. Reaction conditions such as temperature, pH, and solvent choice play a significant role in determining the reaction outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols.

Scientific Research Applications

5-Hydroxy-6’-methoxy-2’,3’,4’-trimethyl-1,6-dihydro[1,1’-biphenyl]-3(2H)-one has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its therapeutic potential in treating various diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-Hydroxy-6’-methoxy-2’,3’,4’-trimethyl-1,6-dihydro[1,1’-biphenyl]-3(2H)-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

• 5-Hydroxy-6-methoxy-2-methylchromone-7-O-rutinoside
• 2’,4’-Dihydroxy-6’-methoxy-3’,5’-dimethylchalcone

Uniqueness

Compared to similar compounds, 5-Hydroxy-6’-methoxy-2’,3’,4’-trimethyl-1,6-dihydro[1,1’-biphenyl]-3(2H)-one stands out due to its unique combination of functional groups and structural features